Cas no 1842-26-8 ((2-Fluorophenyl)trimethylsilane)

• Product Name: (2-Fluorophenyl)trimethylsilane
• CAS No: 1842-26-8
• MF: C₉H₁₃FSi
• MW: 168.283427000046
• MDL: MFCD00092633
• CID: 850634
• PubChem ID: 4276440
• Update Time: 2025-10-31

(2-Fluorophenyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• (2-Fluorophenyl)trimethylsilane
• (2-Fluorophenyl)(trimethyl)silane
• Silane, (2-fluorophenyl)trimethyl-
• 2,2,2,2'-Tetrafluoroacetanilide
• 2-trimethylsilyl-1-fluorobenzene
• Acetanilide,2,2,2,2'-tetrafluoro
• o-fluoro-trifluoroacetanilide
• o-fluorotrimethylsilylbenzene
• C9H13FSi
• 2-Fluorophenyltrimethylsilane
• (2-fluorophenyl)-trimethylsilane
• 1-fluoro-2-(trimethylsilyl)benzene
• 4722AJ
• SY022241
• BAA84226
• AKOS024263074
• 2-Fluorophenyl trimethylsilane
• HS-6346
• DB-222698
• Benzene, 1-fluoro-2-(trimethylsilyl)-
• 1842-26-8
• AC4958
• CS-0333783
• Benzene,1-fluoro-2-(trimethylsilyl)-
• SCHEMBL8932025
• MFCD00092633

• MDL： MFCD00092633
• Inchi： 1S/C9H13FSi/c1-11(2,3)9-7-5-4-6-8(9)10/h4-7H,1-3H3
• InChI Key： NVTNGGKVRVPJDW-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=CC=CC=1F

Computed Properties

• Exact Mass: 168.07700
• Monoisotopic Mass: 168.07705511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: NA
• Density: 0.9±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 176.3±23.0 °C at 760 mmHg
• PSA: 0.00000
• LogP: 2.37090

(2-Fluorophenyl)trimethylsilane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2-Fluorophenyl)trimethylsilane

(2-Fluorophenyl)trimethylsilane: A Comprehensive Overview

(2-Fluorophenyl)trimethylsilane, also known by its CAS number 1842-26-8, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a fluorophenyl group with a trimethylsilyl group, making it a valuable tool in modern chemical research and industrial applications.

The molecular structure of (2-Fluorophenyl)trimethylsilane consists of a benzene ring substituted with a fluorine atom at the ortho position and a trimethylsilyl group. This combination imparts the compound with distinct chemical properties, including high thermal stability and reactivity towards nucleophilic substitution reactions. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, such as fluorinated polymers and organosilicon-based composites.

One of the most notable applications of (2-Fluorophenyl)trimethylsilane is in the field of drug discovery. Researchers have utilized this compound as an intermediate in the synthesis of bioactive molecules, particularly those targeting fluoroquinolone antibiotics and other fluorinated pharmaceutical agents. The ability of this compound to undergo various nucleophilic substitutions and cross-coupling reactions has made it an indispensable reagent in medicinal chemistry.

In addition to its role in pharmaceuticals, (2-Fluorophenyl)trimethylsilane has found applications in materials science. Recent advancements have demonstrated its use in the fabrication of fluorinated silicones, which exhibit enhanced thermal stability and chemical resistance compared to traditional silicone materials. These properties make them ideal for high-performance applications in aerospace, electronics, and automotive industries.

The synthesis of (2-Fluorophenyl)trimethylsilane typically involves the reaction of 2-fluorophenyl chloride with trimethylsilyl lithium or other organolithium reagents. This method ensures high yields and excellent purity, making it suitable for large-scale production. Furthermore, recent innovations in catalytic processes have enabled more efficient syntheses, reducing production costs and environmental impact.

From an environmental standpoint, (2-Fluorophenyl)trimethylsilane has been studied for its biodegradation properties. Research indicates that under specific conditions, this compound can undergo hydrolysis to form less hazardous byproducts, aligning with current trends toward sustainable chemistry practices.

In conclusion, (2-Fluorophenyl)trimethylsilane (CAS No. 1842-26-8) stands as a pivotal compound in contemporary chemical research. Its unique structure, versatile reactivity, and wide-ranging applications continue to drive innovation across multiple disciplines. As scientific advancements unfold, this compound is poised to play an even more critical role in shaping the future of organic synthesis and materials development.